Cas no 693220-44-9 (1,2-BENZISOTHIAZOL-4-OL, 7-METHYL-)

1,2-Benzisothiazol-4-ol, 7-methyl- is a heterocyclic compound featuring a benzisothiazole core substituted with a hydroxyl group at the 4-position and a methyl group at the 7-position. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the hydroxyl group enhances its reactivity, enabling selective functionalization, while the methyl group contributes to stability and lipophilicity. Its fused aromatic system allows for applications in the development of bioactive molecules, particularly in antimicrobial and anti-inflammatory agents. The compound's well-defined structure and purity ensure consistent performance in synthetic pathways, making it a reliable choice for research and industrial applications requiring precise molecular modifications.

1,2-BENZISOTHIAZOL-4-OL, 7-METHYL- structure

693220-44-9 structure

Product Name:1,2-BENZISOTHIAZOL-4-OL, 7-METHYL-

CAS No:693220-44-9

MF:C₈H₇NOS

MW:165.212280511856

CID:3179898

PubChem ID:135581572

Update Time:2025-07-02

1,2-BENZISOTHIAZOL-4-OL, 7-METHYL- Chemical and Physical Properties

Names and Identifiers

- 1,2-BENZISOTHIAZOL-4-OL, 7-METHYL-
- DB-118862
- 7-methyl-benzo[d]isothiazol4-ol
- 7-Methylbenzo[d]isothiazol-4-ol
- 7-methyl-benzo[d]isothiazol-4-ol
- 693220-44-9
- XDRDFUUGDRQVCQ-UHFFFAOYSA-N
- SCHEMBL4808435
- Inchi： 1S/C8H7NOS/c1-5-2-3-7(10)6-4-9-11-8(5)6/h2-4,10H,1H3
- InChI Key： XDRDFUUGDRQVCQ-UHFFFAOYSA-N
- SMILES： S1C2C(C)=CC=C(C=2C=N1)O

Computed Properties

Exact Mass: 165.02483502Da
Monoisotopic Mass: 165.02483502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 61.4Å²

1,2-BENZISOTHIAZOL-4-OL, 7-METHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059006549-1g	7-Methylbenzo[d]isothiazol-4-ol	693220-44-9	97%	1g	$1688.40	2023-09-01
Alichem	A059006549-5g	7-Methylbenzo[d]isothiazol-4-ol	693220-44-9	97%	5g	$4052.16	2023-09-01
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